Cas no 433926-48-8 (3-Chloro-5-(trifluoromethoxy)benzaldehyde)

• Product Name: 3-Chloro-5-(trifluoromethoxy)benzaldehyde
• CAS No: 433926-48-8
• MF: C₈H₄ClF₃O₂
• MW: 224.564372062683
• MDL: MFCD06660305
• CID: 1036955
• PubChem ID: 17750734
• Update Time: 2025-04-20

3-Chloro-5-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(trifluoromethoxy)benzaldehyde
• (vi)-3-Chloro-5-trifluoromethoxybenzaldehyde
• AG-A-59223
• AGN-PC-01LREO
• CTK7H8692
• JRD-1921
• SBB096707
• CL9437
• MFCD06660305
• DTXSID10590669
• AKOS015956818
• AS-46347
• DB-094218
• 3-Chloro-5-trifluoromethoxybenzaldehyde
• 433926-48-8
• CS-0021646
• Benzaldehyde, 3-chloro-5-(trifluoromethoxy)-
• SCHEMBL3162925

• MDL： MFCD06660305
• Inchi： 1S/C8H4ClF3O2/c9-6-1-5(4-13)2-7(3-6)14-8(10,11)12/h1-4H
• InChI Key： LWQSWEYYGGFLDR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 223.98522
• Monoisotopic Mass: 223.9851915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.463±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 220.6±35.0 ºC (760 Torr),
• Flash Point: 89.2±15.1 ºC,
• Refractive Index: 1.4765
• Solubility: Almost insoluble (0.056 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water (3.3 g/L (20°C)).
• PSA: 26.3
• Sensitiveness: Air Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Organic Halides